Cas no 303150-62-1 (N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide
• CAS No: 303150-62-1
• MF: C₁₉H₂₀F₃N₃O
• MW: 363.376814842224
• CID: 5745859
• PubChem ID: 2766942
• Update Time: 2025-10-31

N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 303150-62-1
• AKOS001348771
• Z52051706
• 11G-305S
• N-[4-(4-methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide
• HMS570M16
• CS-0289870
• Bionet1_000974
• n-(4-(4-Methylpiperazin-1-yl)phenyl)-3-(trifluoromethyl)benzamide
• N-[4-(4-methylpiperazino)phenyl]-3-(trifluoromethyl)benzenecarboxamide
• Benzamide, N-[4-(4-methyl-1-piperazinyl)phenyl]-3-(trifluoromethyl)-
• N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H20F3N3O/c1-24-9-11-25(12-10-24)17-7-5-16(6-8-17)23-18(26)14-3-2-4-15(13-14)19(20,21)22/h2-8,13H,9-12H2,1H3,(H,23,26)
• InChI Key： IIBCKHRGVQAUHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NC1C=CC(=CC=1)N1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 363.15584676g/mol
• Monoisotopic Mass: 363.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 408.3±45.0 °C(Predicted)
• pka: 12.93±0.70(Predicted)

Additional information on N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide (CAS No. 303150-62-1)

N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide, with the CAS number 303150-62-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a trifluoromethylbenzamide moiety with a 4-methylpiperazine group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical factors in drug design. The presence of the trifluoromethyl group in N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide contributes to its ability to interact with biological targets, such as enzymes and receptors, with high affinity. This has led to its exploration in the development of novel therapeutics for conditions like inflammation, oncology, and central nervous system disorders.

The compound's 4-methylpiperazine component is another key feature, as piperazine derivatives are widely recognized for their pharmacological activity. Piperazine rings are often incorporated into drug molecules to improve solubility and modulate pharmacokinetic properties. In the case of CAS 303150-62-1, this structural element may enhance its ability to cross the blood-brain barrier, making it a candidate for neurological applications. Researchers are actively investigating its potential as a scaffold for designing next-generation neuroactive agents.

From a synthetic chemistry perspective, N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide is synthesized through multi-step organic reactions, including amide bond formation and nucleophilic substitution. The process requires precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and confirm its structural integrity. These methods are essential for quality control in both research and industrial settings.

Given the growing interest in fluorinated compounds and their role in modern medicine, 303150-62-1 is frequently discussed in scientific literature and patent filings. Its potential as a kinase inhibitor or GPCR modulator has been highlighted in several studies, aligning with current trends in personalized medicine and targeted therapy. Additionally, the compound's relevance to AI-driven drug discovery platforms underscores its importance in the era of computational chemistry and machine learning.

In summary, N-[4-(4-Methylpiperazin-1-yl)phenyl]-3-(trifluoromethyl)benzamide (CAS 303150-62-1) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features, combined with the rising demand for fluorinated pharmaceuticals, position it as a valuable asset in the quest for innovative therapeutic solutions. As research progresses, this compound may unlock new possibilities for treating complex diseases and improving patient outcomes.